Cas no 551931-30-7 ((Z)-N-(4-FLUOROBENZYL)-3-(2-METHOXYPHENYL)-2-PHENYL-2-PROPENAMIDE)

• Product Name: (Z)-N-(4-FLUOROBENZYL)-3-(2-METHOXYPHENYL)-2-PHENYL-2-PROPENAMIDE
• CAS No: 551931-30-7
• MF: C₂₃H₂₀FNO₂
• MW: 361.408809661865
• CID: 5264020
• Update Time: 2025-05-19

(Z)-N-(4-FLUOROBENZYL)-3-(2-METHOXYPHENYL)-2-PHENYL-2-PROPENAMIDE Chemical and Physical Properties

Names and Identifiers

• (Z)-N-(4-FLUOROBENZYL)-3-(2-METHOXYPHENYL)-2-PHENYL-2-PROPENAMIDE
• (2Z)-N-[(4-fluorophenyl)methyl]-3-(2-methoxyphenyl)-2-phenylprop-2-enamide
• Benzeneacetamide, N-[(4-fluorophenyl)methyl]-α-[(2-methoxyphenyl)methylene]-

• Inchi： 1S/C23H20FNO2/c1-27-22-10-6-5-9-19(22)15-21(18-7-3-2-4-8-18)23(26)25-16-17-11-13-20(24)14-12-17/h2-15H,16H2,1H3,(H,25,26)
• InChI Key： PAMVGIBLLRPCCE-UHFFFAOYSA-N
• SMILES： COC1C(C=C(C(NCC2C=CC(F)=CC=2)=O)C2C=CC=CC=2)=CC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on (Z)-N-(4-FLUOROBENZYL)-3-(2-METHOXYPHENYL)-2-PHENYL-2-PROPENAMIDE

Compound Introduction: (Z)-N-(4-FLUOROBENZYL)-3-(2-METHOXYPHENYL)-2-PHENYL-2-PROPENAMIDE (CAS No. 551931-30-7)

The compound (Z)-N-(4-FLUOROBENZYL)-3-(2-METHOXYPHENYL)-2-PHENYL-2-PROPENAMIDE, identified by its CAS number 551931-30-7, represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and molecular studies.

At the core of this compound's significance lies its dual functionality, stemming from the combination of a fluorobenzyl group and a methoxyphenyl moiety. The presence of these functional groups not only contributes to the compound's distinct chemical properties but also opens up a myriad of possibilities for its utilization in synthetic chemistry and biological assays. The fluorobenzyl group, known for its stability and reactivity, often serves as a key component in the synthesis of more complex molecules, while the methoxyphenyl group introduces additional electronic and steric effects that can modulate the compound's behavior.

In recent years, there has been a growing interest in molecules that incorporate both fluorine-containing groups and aromatic rings, as these structural features are frequently associated with enhanced bioactivity. The incorporation of a fluorobenzyl group into the molecular structure of this compound not only enhances its metabolic stability but also allows for fine-tuning of its pharmacokinetic properties. This is particularly relevant in the context of drug development, where optimizing these properties can significantly improve a drug's efficacy and safety profile.

The methoxyphenyl component further contributes to the compound's versatility by providing a platform for further derivatization. Methoxy-substituted aromatic rings are well-documented for their role in influencing molecular interactions, making them valuable in designing molecules with specific binding affinities. This characteristic is particularly useful in the development of targeted therapies, where precise molecular interactions are crucial for achieving therapeutic effects.

The synthesis of this compound involves a multi-step process that showcases the ingenuity of modern organic chemistry. The reaction sequence typically begins with the formation of an acrylamide derivative, followed by functionalization with the appropriate substituents. The use of advanced catalytic systems has enabled researchers to achieve high yields and selectivity, which are critical factors in industrial-scale production. These synthetic methodologies not only highlight the progress made in synthetic chemistry but also demonstrate the compound's feasibility for large-scale manufacturing.

Beyond its synthetic appeal, this compound has shown promise in various biological assays. Preliminary studies have indicated that it exhibits inhibitory activity against certain enzymes and receptors, making it a candidate for further investigation in drug discovery programs. The combination of structural features from both the fluorobenzyl and methoxyphenyl groups appears to contribute to its observed bioactivity, suggesting that it may interact with biological targets in a unique manner.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. Fluorine atoms introduce unique electronic properties that can significantly influence a molecule's pharmacokinetic behavior. For instance, fluorine substitution can enhance metabolic stability by preventing rapid degradation by enzymatic pathways. Additionally, fluorine atoms can alter lipophilicity and binding affinity, making them invaluable in optimizing drug candidates. The presence of a fluorobenzyl group in this compound leverages these advantages, potentially leading to improved drug-like properties.

The aromatic ring system provided by the methoxyphenyl moiety also plays a critical role in determining the compound's biological activity. Aromatic rings are known to participate in π-stacking interactions and hydrophobic effects, which are essential for binding to biological targets such as proteins and nucleic acids. By incorporating a methoxy group into this aromatic system, researchers can modulate these interactions to achieve desired binding affinities and selectivity.

In conclusion, the compound (Z)-N-(4-FLUOROBENZYL)-3-(2-METHOXYPHENYL)-2-PHENYL-2-PROPENAMIDE (CAS No. 551931-30-7) represents a fascinating example of how structural complexity can be leveraged to develop molecules with potential therapeutic applications. Its unique combination of functional groups and demonstrated bioactivity make it a promising candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a crucial role in shaping the future of pharmaceuticals.